![molecular formula C18H15N3O3S B300561 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide](/img/structure/B300561.png)
2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, also known as PPARγ agonist, is a chemical compound that has been widely researched in recent years. It is a thiazolidinedione derivative that has shown promising results in the treatment of metabolic disorders, such as type 2 diabetes and obesity.
Mechanism of Action
The mechanism of action of 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the activation of this compoundγ, which is a transcription factor that regulates gene expression. This compoundγ activation leads to the upregulation of genes involved in glucose and lipid metabolism, such as adiponectin and fatty acid transporters. This leads to improved insulin sensitivity, decreased inflammation, and decreased adiposity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include improved glucose and lipid metabolism, reduced inflammation, and decreased adiposity. It has been shown to improve insulin sensitivity and reduce insulin resistance in animal models of type 2 diabetes. Additionally, it has been shown to reduce inflammation and decrease adiposity in obese animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide in lab experiments include its ability to activate this compoundγ and improve glucose and lipid metabolism. It has also been shown to have anti-cancer and anti-inflammatory properties. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy in humans.
Future Directions
For research on 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide include its potential use in the treatment of metabolic disorders, such as type 2 diabetes and obesity. Additionally, it may have potential applications in cancer and inflammatory diseases. Further research is needed to determine its safety and efficacy in humans, as well as its potential for drug development.
Synthesis Methods
The synthesis of 2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves the reaction of 3-methylbenzylamine with ethyl 2-bromoacetate to form the intermediate product, which is then reacted with 2,4-thiazolidinedione and 4-pyridinecarbaldehyde to form the final product. This synthesis method has been optimized to produce high yields of the compound.
Scientific Research Applications
2-[2,4-dioxo-5-(4-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in metabolic disorders. It has been shown to activate the peroxisome proliferator-activated receptor gamma (this compoundγ), which plays a crucial role in glucose and lipid metabolism. The activation of this compoundγ by this compound leads to improved insulin sensitivity, reduced inflammation, and decreased adiposity. Additionally, it has been shown to have anti-cancer and anti-inflammatory properties.
properties
Molecular Formula |
C18H15N3O3S |
---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide |
InChI |
InChI=1S/C18H15N3O3S/c1-12-3-2-4-14(9-12)20-16(22)11-21-17(23)15(25-18(21)24)10-13-5-7-19-8-6-13/h2-10H,11H2,1H3,(H,20,22)/b15-10+ |
InChI Key |
PAXISWXOZZHBEA-XNTDXEJSSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=NC=C3)/SC2=O |
SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC=NC=C3)SC2=O |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC=NC=C3)SC2=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.